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Compound of Interest

Compound Name: JHWO0O07 hydrochloride
Cat. No.: B15287239
Get Quote

CAS Number: 202645-74-7[1]

Chemical Name: (3-endo)-3-[Bis(4-fluorophenyl)methoxy]-8-butyl-8-azabicyclo[3.2.1]octane
hydrochloride

Introduction

JHWO007 hydrochloride is a potent and selective dopamine uptake inhibitor that has garnered
significant interest as a potential therapeutic agent for cocaine addiction.[1][2] As a benztropine
analog, it exhibits a high affinity for the dopamine transporter (DAT) but with a unique, atypical
binding mechanism that distinguishes it from traditional stimulants like cocaine.[2][3] This
technical guide provides a comprehensive overview of JHW007 hydrochloride, including its
physicochemical properties, mechanism of action, and key experimental findings.

Physicochemical and Binding Properties

JHWO007 hydrochloride's interaction with monoamine transporters is a critical aspect of its
pharmacological profile. The following table summarizes its binding affinities.
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Property Value Source
Molecular Formula C24H20F2NO-HCI [1]
Molecular Weight 421.95 g/mol [1]

DAT Binding Affinity (Ki) 25 nM [1]

NET Binding Affinity (Ki) 1330 nM

SERT Binding Affinity (Ki) 1730 nM

DAT ICso 24.6 +1.97 nM [4]

Mechanism of Action

JHWO007 hydrochloride functions as an atypical dopamine reuptake inhibitor. Unlike cocaine,
which binds to the dopamine transporter (DAT) in an open conformation, JHWO0OQ7 binds to the
DAT in an occluded (closed) state.[2] This distinct binding mode is thought to be responsible for
its ability to block the effects of cocaine without producing cocaine-like stimulant effects.[2][4]
This atypical interaction leads to a more gradual and sustained increase in extracellular
dopamine levels, avoiding the rapid spike associated with the reinforcing effects of cocaine.[2]

The proposed mechanism involves JHWO0O07 stabilizing a conformation of the DAT that is not
conducive to dopamine transport. This effectively blocks the reuptake of dopamine from the
synaptic cleft, leading to an increase in its concentration and enhanced dopaminergic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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